Cas no 2034225-63-1 (N-{[3-(1-methyl-1H-pyrazol-4-yl)-1,2,4-oxadiazol-5-yl]methyl}thieno[3,2-d]pyrimidin-4-amine)

• Product Name: N-{[3-(1-methyl-1H-pyrazol-4-yl)-1,2,4-oxadiazol-5-yl]methyl}thieno[3,2-d]pyrimidin-4-amine
• CAS No: 2034225-63-1
• MF: C₁₃H₁₁N₇OS
• MW: 313.337739229202
• CID: 5334031
• Update Time: 2025-05-21

N-{[3-(1-methyl-1H-pyrazol-4-yl)-1,2,4-oxadiazol-5-yl]methyl}thieno[3,2-d]pyrimidin-4-amine Chemical and Physical Properties

Names and Identifiers

• N-((3-(1-methyl-1H-pyrazol-4-yl)-1,2,4-oxadiazol-5-yl)methyl)thieno[3,2-d]pyrimidin-4-amine
• N-[[3-(1-methylpyrazol-4-yl)-1,2,4-oxadiazol-5-yl]methyl]thieno[3,2-d]pyrimidin-4-amine
• N-{[3-(1-methyl-1H-pyrazol-4-yl)-1,2,4-oxadiazol-5-yl]methyl}thieno[3,2-d]pyrimidin-4-amine

• Inchi： 1S/C13H11N7OS/c1-20-6-8(4-17-20)12-18-10(21-19-12)5-14-13-11-9(2-3-22-11)15-7-16-13/h2-4,6-7H,5H2,1H3,(H,14,15,16)
• InChI Key： ZVQNDHIZXIMVPC-UHFFFAOYSA-N
• SMILES： S1C=CC2C1=C(N=CN=2)NCC1=NC(C2C=NN(C)C=2)=NO1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 389
• XLogP3: 1.3
• Topological Polar Surface Area: 123

Additional information on N-{[3-(1-methyl-1H-pyrazol-4-yl)-1,2,4-oxadiazol-5-yl]methyl}thieno[3,2-d]pyrimidin-4-amine

Introduction to N-{[3-(1-methyl-1H-pyrazol-4-yl)-1,2,4-oxadiazol-5-yl]methyl}thieno[3,2-d]pyrimidin-4-amine (CAS No. 2034225-63-1)

N-{[3-(1-methyl-1H-pyrazol-4-yl)-1,2,4-oxadiazol-5-yl]methyl}thieno[3,2-d]pyrimidin-4-amine

This compound, identified by the CAS number 2034225-63-1, represents a significant advancement in the field of pharmaceutical chemistry. Its molecular structure incorporates several key heterocyclic moieties that contribute to its unique pharmacological properties. The presence of a pyrazole ring, a thiophene ring, and a pyrimidine core suggests potential applications in the development of novel therapeutic agents.

The compound's structure is characterized by a methyl-substituted oxadiazole moiety linked to a thieno[3,2-d]pyrimidine scaffold. This arrangement not only enhances its solubility and bioavailability but also influences its interactions with biological targets. The 1-methyl-1H-pyrazol-4-yl group is particularly noteworthy, as it has been shown to modulate enzyme activity and receptor binding in various preclinical studies.

Recent research has highlighted the potential of this compound as an inhibitor of kinases and other enzymes involved in cancer cell proliferation. The oxadiazole ring, in particular, has been identified as a crucial pharmacophore for its ability to disrupt protein-protein interactions and inhibit signaling pathways such as the MAPK and PI3K/AKT pathways. These pathways are frequently dysregulated in tumors, making this compound a promising candidate for further investigation.

In vitro studies have demonstrated that N-{[3-(1-methyl-1H-pyrazol-4-yl)-1,2,4-oxadiazol-5-yl]methyl}thieno[3,2-d]pyrimidin-4-amine exhibits potent inhibitory activity against several kinases, including EGFR, VEGFR, and PDGFR. These kinases are essential for cell growth and survival, and their overactivation is often observed in cancerous tissues. The compound's ability to selectively inhibit these enzymes without significant toxicity in normal cells makes it an attractive therapeutic option.

Furthermore, the thiophene ring in the compound's structure contributes to its stability and bioavailability. Thiophene derivatives are well-known for their ability to enhance drug delivery systems and improve pharmacokinetic profiles. This feature is particularly important for oral administration, where poor bioavailability can limit the effectiveness of therapeutic agents.

The combination of these structural features has led to interest in this compound for its potential applications in treating not only cancer but also inflammatory diseases and infectious disorders. The pyrazole moiety has been shown to have anti-inflammatory properties by modulating cytokine production and inhibiting inflammatory enzymes such as COX and LOX. Additionally, the oxadiazole ring has demonstrated antimicrobial activity against various bacterial strains.

Preclinical studies have also explored the compound's potential as an antiviral agent. The unique scaffold of N-{[3-(1-methyl-1H-pyrazol-4-yl)-1,2,4-oxadiazol-5-yl]methyl}thieno[3,2-d]pyrimidin-4-am ine suggests that it may interfere with viral replication by inhibiting key enzymes involved in viral polymerization and assembly. This possibility is particularly exciting given the ongoing global emphasis on developing broad-spectrum antiviral agents.

The pharmacological profile of this compound is further enhanced by its ability to cross the blood-brain barrier (BBB). This property is crucial for treating neurological disorders such as Alzheimer's disease and Parkinson's disease, where central nervous system (CNS) penetration is often required for therapeutic efficacy. The structural features of the compound facilitate its transport across the BBB without significant degradation or metabolism.

In conclusion, N-{[3-(1-methyl-1H-pyrazol -4 -yl)-1 ,2 ,4 -oxadiazol -5 -yl]methyl}thieno [3 ,2 -d]pyrimidin -4 -amine (CAS No. 2034225 -63 -1) represents a promising candidate for further development in pharmaceutical research. Its unique molecular structure and demonstrated biological activity make it a valuable tool for investigating new therapeutic strategies against cancer, inflammation , infections , and neurological disorders . Continued research into this compound will likely yield important insights into its mechanisms of action and potential clinical applications.